Cas no 64318-03-2 (Phenol, 2-[(4-fluorophenyl)sulfonyl]-)
64318-03-2 structure
Product Name:Phenol, 2-[(4-fluorophenyl)sulfonyl]-
CAS No:64318-03-2
MF:C12H9FO3S
MW:252.261465787888
CID:424089
PubChem ID:71380063
Update Time:2025-04-19
Phenol, 2-[(4-fluorophenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-[(4-fluorophenyl)sulfonyl]-
- 2-(4-fluorophenyl)sulfonylphenol
- 64318-03-2
- 2-(4-Fluorobenzene-1-sulfonyl)phenol
- DTXSID10802592
-
- Inchi: 1S/C12H9FO3S/c13-9-5-7-10(8-6-9)17(15,16)12-4-2-1-3-11(12)14/h1-8,14H
- InChI Key: RWOXNLDLTSSKKP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)F)(C1C=CC=CC=1O)(=O)=O
Computed Properties
- Exact Mass: 252.02567
- Monoisotopic Mass: 252.02564348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.37
Phenol, 2-[(4-fluorophenyl)sulfonyl]- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
64318-03-2 (Phenol, 2-[(4-fluorophenyl)sulfonyl]-) Related Products
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